![molecular formula C17H12F2N2S B4670218 N-(3,4-difluorophenyl)-N'-1-naphthylthiourea](/img/structure/B4670218.png)
N-(3,4-difluorophenyl)-N'-1-naphthylthiourea
Overview
Description
N-(3,4-difluorophenyl)-N'-1-naphthylthiourea (DFTU) is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DFTU is a thiourea derivative that has been synthesized using various methods, and its mechanism of action and biochemical and physiological effects have been extensively studied.
Mechanism of Action
The mechanism of action of N-(3,4-difluorophenyl)-N'-1-naphthylthiourea is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. This compound has been shown to inhibit the activity of protein kinase C, which plays a role in cell growth and differentiation. This compound has also been shown to inhibit the activity of cyclooxygenase-2, which is involved in inflammation. Additionally, this compound has been shown to inhibit the replication of the hepatitis C virus.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the inhibition of cell growth and differentiation, the reduction of inflammation, and the inhibition of viral replication. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells. In plants, this compound has been shown to promote stem elongation and increase fruit yield.
Advantages and Limitations for Lab Experiments
One advantage of using N-(3,4-difluorophenyl)-N'-1-naphthylthiourea in lab experiments is its broad range of potential applications. This compound has been shown to have antitumor, anti-inflammatory, and antiviral properties, making it a versatile compound for studying various biological processes. However, one limitation of using this compound in lab experiments is its potential toxicity. This compound has been shown to have cytotoxic effects on certain cell types, and its use should be carefully monitored.
Future Directions
There are many future directions for research on N-(3,4-difluorophenyl)-N'-1-naphthylthiourea, including further studies on its mechanism of action, its potential use in medicine and agriculture, and its environmental applications. One area of research could focus on the development of this compound derivatives with improved efficacy and reduced toxicity. Additionally, further studies could investigate the potential use of this compound in combination with other compounds for synergistic effects. Finally, research could focus on the development of new methods for synthesizing this compound and its derivatives.
Scientific Research Applications
N-(3,4-difluorophenyl)-N'-1-naphthylthiourea has been studied for its potential applications in various fields, including medicine, agriculture, and environmental science. In medicine, this compound has been shown to have antitumor, anti-inflammatory, and antiviral properties. In agriculture, this compound has been studied for its potential use as a plant growth regulator and as a pesticide. In environmental science, this compound has been studied for its potential use in wastewater treatment and as a fluorescent probe for detecting heavy metal ions.
Properties
IUPAC Name |
1-(3,4-difluorophenyl)-3-naphthalen-1-ylthiourea | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H12F2N2S/c18-14-9-8-12(10-15(14)19)20-17(22)21-16-7-3-5-11-4-1-2-6-13(11)16/h1-10H,(H2,20,21,22) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JYFLCWDHGRAKNA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC=C2NC(=S)NC3=CC(=C(C=C3)F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H12F2N2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
29.3 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID49823854 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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